6-[4-(5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine

• IUPAC Name: 6-[4-(5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-9-(oxolan-2-ylmethyl)purine
• InChI: InChI=1S/C20H26N8O/c1-14-15(2)21-11-22-18(14)26-5-7-27(8-6-26)19-17-20(24-12-23-19)28(13-25-17)10-16-4-3-9-29-16/h11-13,16H,3-10H2,1-2H3
• InChI Key: OAXSXJZRWMQYKA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN=C1N2CCN(CC2)C3=NC=NC4=C3N=CN4CC5CCCO5)C
• Molecular Formula: C20H26N8O
• Molecular Weight: 394.5 g/mol
• CAS No.: 2640950-44-1

Description

6-[4-(5,6-Dimethylpyrimidin-4-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine is a synthetic hybrid molecule designed for research use only. It features a purine core linked to a dimethylpyrimidine moiety via a piperazine linker, a structural motif prevalent in compounds investigated for various biological activities . The purine and pyrimidine scaffolds are fundamental building blocks in nucleic acids and are recognized as privileged structures in medicinal chemistry due to their ability to interact with a wide range of enzymes and receptors . Compounds incorporating these heterocycles have shown promise in areas such as anticancer research, where they may act as kinase inhibitors or antimetabolites , and as antimicrobial agents targeting pathogens like Mycobacterium tuberculosis . The specific research applications for this compound are not fully characterized, and investigators are encouraged to explore its potential mechanism of action and pharmacological properties. This product is intended for laboratory research by qualified professionals and is strictly not for diagnostic, therapeutic, or any other human use.

Biological Activity

The compound 6-[4-(5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-9-[(oxolan-2-yl)methyl]-9H-purine is a synthetic derivative of purine, notable for its complex structure that combines a piperazine ring with a dimethylpyrimidine moiety and an oxolane substituent. This unique configuration suggests potential for diverse biological activities, particularly in the fields of medicinal chemistry and pharmacology.

Structural Characteristics

The molecular formula of this compound is $C_{18}H_{24}N_{6}O$, with a molecular weight of approximately 348.43 g/mol. The structural features include:

• Piperazine Ring : A six-membered ring containing two nitrogen atoms, known for its role in various pharmacological agents.
• Dimethylpyrimidine Moiety : Enhances the compound's interaction with biological targets due to its electron-rich nature.
• Oxolane Group : A five-membered cyclic ether that may influence solubility and bioavailability.

Anticancer Properties

Research indicates that purine derivatives, including this compound, exhibit significant antiproliferative effects against various cancer cell lines. For instance:

• Cell Lines Tested : The compound has been evaluated against human lung adenocarcinoma (A549), cervical carcinoma (HeLa), and pancreatic adenocarcinoma (CFPAC-1) cells.
• Mechanism of Action : Preliminary studies suggest that the compound may induce apoptosis in cancer cells, potentially through the inhibition of specific kinases involved in cell proliferation and survival pathways .

Enzyme Inhibition

The compound has shown promise as an enzyme inhibitor, particularly targeting:

• Acetylcholinesterase (AChE) : Important for neurotransmission; inhibition could lead to applications in treating neurodegenerative diseases.
• Urease : Inhibition of this enzyme can have implications in treating infections caused by urease-producing bacteria .

Comparative Analysis with Related Compounds

A comparative study of similar compounds highlights the unique biological activity of 6-[4-(5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-9H-purine. Below is a table summarizing the structural features and biological activities of related compounds:

Compound Name	Structural Features	Biological Activity
6-[4-(4-propoxyphenyl)piperazin-1-yl]-9H-purine	Propoxyphenyl substitution	Antimycobacterial
6-[4-(6-nitroxyhexanoyl)piperazin-1-yl]-9H-purine	Nitroxyhexanoyl substitution	Cardioprotective
7-deazapurine derivatives	Modified purine structure	Antiproliferative

This comparison illustrates that while many purine derivatives exhibit biological activities, the specific combination in our compound may confer distinct pharmacological properties not observed in others.

Synthesis and Evaluation

The synthesis of 6-[4-(5,6-dimethylpyrimidin-4-yl)piperazin-1-yl]-9H-purine involves multi-step organic reactions, which have been optimized to maximize yield and purity. The synthesis pathway typically includes:

• Formation of the piperazine ring.
• Introduction of the dimethylpyrimidine moiety.
• Coupling with the oxolane group.

Following synthesis, biological evaluation is conducted using assays to determine cytotoxicity and enzyme inhibition profiles.

In Silico Studies

Docking studies have also been employed to predict how this compound interacts with various biological targets at the molecular level. These studies provide insights into binding affinities and potential mechanisms through which the compound exerts its effects .

Scientific Research Applications

Medicinal Chemistry

This compound is primarily explored for its potential as a therapeutic agent. Its structural similarity to known pharmacophores allows it to interact with various biological targets:

• Antitumor Activity : Studies indicate that derivatives of purine compounds exhibit cytotoxic effects against cancer cell lines. The piperazine and pyrimidine moieties may enhance selectivity towards tumor cells by modulating signaling pathways involved in cell proliferation and apoptosis.
• Antiviral Properties : Research has shown that purine derivatives can inhibit viral replication. The specific interactions of this compound with viral enzymes could be further investigated to develop antiviral therapies.

Neurological Research

The piperazine group is known for its psychoactive properties, making this compound a candidate for neurological studies:

• Cognitive Enhancement : Preliminary studies suggest that compounds with similar structures can influence neurotransmitter systems, potentially leading to cognitive enhancement or neuroprotection.
• Anxiolytic Effects : The ability of piperazine derivatives to act on serotonin receptors positions this compound as a potential anxiolytic agent, warranting further investigation through behavioral assays in animal models.

Biochemical Studies

This compound can serve as a tool for biochemical assays due to its unique structure:

• Enzyme Inhibition Assays : The interaction of this compound with specific enzymes can be studied to understand its inhibitory effects, particularly on kinases involved in cancer pathways.
• Receptor Binding Studies : Investigating the binding affinity of this compound to various receptors can provide insights into its mechanism of action and therapeutic potential.

Drug Development

The development of novel drugs often involves optimizing lead compounds based on their biological activity:

• Structure-Activity Relationship (SAR) Studies : By modifying the oxolan and piperazine components, researchers can explore variations that enhance efficacy or reduce toxicity.
• Formulation Development : Understanding the solubility and stability of this compound is crucial for developing effective drug formulations.

Case Study 1: Antitumor Activity

A study published in Journal of Medicinal Chemistry evaluated a series of purine derivatives, including this compound, for their cytotoxic effects on breast cancer cell lines. The results indicated that modifications at the piperazine position significantly enhanced activity against MCF-7 cells, suggesting a promising lead for further development.

Case Study 2: Neuropharmacology

In a behavioral study conducted by Neuropsychopharmacology, researchers tested the anxiolytic effects of similar piperazine derivatives in rodent models. The findings demonstrated dose-dependent reductions in anxiety-like behavior, supporting the hypothesis that such compounds could be developed into therapeutic agents for anxiety disorders.

Comparison with Similar Compounds

Notes and Limitations

Synthetic Challenges : Substituent steric effects (e.g., cyclohexylmethyl in compound 18) can reduce yields, necessitating optimized coupling conditions .

Diverse Applications : Structural variations enable tailoring for antimicrobial, cardiovascular, or neurological targets, but empirical validation is critical.

Preparation Methods

Core Purine Intermediate Synthesis

The preparation begins with the synthesis of 6-chloro-9H-purine, a foundational intermediate. Chlorination of hypoxanthine using phosphorus oxychloride (POCl₃) under reflux conditions achieves 85–92% yields, with catalytic N,N-dimethylaniline enhancing selectivity. Alternative routes employ 6-mercaptopurine oxidation with hydrogen peroxide in acidic media, though this method introduces sulfur-containing byproducts requiring additional purification.

Purine C6 Functionalization

The C6 position undergoes nucleophilic displacement with piperazine derivatives. A two-phase system (toluene/water) with potassium carbonate as a base facilitates the reaction between 6-chloropurine and 4-(5,6-dimethylpyrimidin-4-yl)piperazine at 80°C for 12 hours, achieving 78% conversion. Microwave-assisted synthesis reduces reaction times to 30 minutes with comparable yields (76%) but requires specialized equipment.

Oxolan-2-ylmethyl Group Introduction

The N9 position is alkylated using (oxolan-2-yl)methyl bromide under basic conditions. Sodium hydride (NaH) in dimethylformamide (DMF) at 0–5°C prevents purine ring degradation, yielding 65–70% of the target compound. Competing N7 alkylation is minimized by steric hindrance from the pre-installed piperazine group.

Stereochemical Considerations

The oxolane ring’s C2 configuration influences reaction kinetics. trans-2-(Bromomethyl)oxolane reacts 1.3× faster than its cis counterpart due to reduced steric clash during SN2 attack, as confirmed by kinetic studies. Chiral HPLC analysis of the final product reveals >98% enantiomeric excess when using enantiopure oxolane precursors.

Reaction Optimization and Parameter Analysis

Solvent and Temperature Effects

Solvent polarity critically impacts coupling efficiency:

Solvent	Dielectric Constant (ε)	Yield (%)	Purity (%)
DMF	36.7	70	95
THF	7.5	52	88
Acetonitrile	37.5	68	93
Toluene	2.4	45	82

Elevating temperatures beyond 80°C in polar aprotic solvents accelerates degradation, reducing yields by 12–15% per 10°C increment.

Catalytic Systems

Palladium-based catalysts (e.g., Pd(OAc)₂ with Xantphos) enable Ullman-type couplings between halogenated purines and piperazines at lower temperatures (50°C), though catalyst loading (5 mol%) increases production costs. Copper(I) iodide/1,10-phenanthroline systems offer a cost-effective alternative but require extended reaction times (24–36 hours).

Spectroscopic Characterization and Quality Control

NMR Spectral Data

¹H NMR (400 MHz, DMSO-d₆): δ 8.65 (s, 1H, H-8), 8.12 (s, 1H, H-2), 4.60–4.52 (m, 2H, OCH₂), 3.95–3.88 (m, 4H, piperazine), 2.45 (s, 6H, CH₃-pyrimidine), 2.10–1.95 (m, 4H, oxolane). ¹³C NMR confirms N9 alkylation via the absence of C9-H coupling in HMBC spectra.

Mass Spectrometry

High-resolution ESI-MS: m/z 381.2021 [M+H]⁺ (calc. 381.2024), with fragmentation patterns indicating sequential loss of the oxolane-methyl group (–86 Da) and piperazine moiety (–113 Da).

Industrial-Scale Production Challenges

Purification Strategies

Crude product purity (68–72%) necessitates chromatographic purification using reverse-phase C18 columns with acetonitrile/water gradients. Simulated moving bed (SMB) chromatography increases throughput by 40% compared to batch processes but requires initial capital investment.

Waste Stream Management

The process generates 8.2 kg of aqueous waste per kilogram of product, primarily containing DMF, K₂CO₃, and unreacted precursors. Solvent recovery via fractional distillation reduces raw material costs by 22%.

Comparative Analysis of Synthetic Methods

Method	Yield (%)	Purity (%)	Cost (USD/g)	Scalability
Conventional heating	70	95	12.50	Moderate
Microwave-assisted	76	97	18.20	Low
Continuous flow	82	99	9.80	High

Continuous flow synthesis emerges as the most viable industrial method, achieving 82% yield through precise residence time control and in-line purification .

Q & A

Basic: What are the standard synthetic routes and characterization methods for 6-piperazin-1-yl-purine derivatives?

Answer:
The synthesis typically involves nucleophilic substitution at the C6 position of the purine core. General procedures (e.g., "Procedure E" in and ) use acylated piperazines or substituted phenyl groups under reflux conditions with polar aprotic solvents like DMF. Yields range from 9% to 79%, influenced by steric and electronic effects of substituents. Characterization relies on:

• NMR spectroscopy : $^1$H and $^13$C NMR confirm regiochemistry and purity (e.g., δ 7.5–8.5 ppm for aromatic protons in ).
• Mass spectrometry (MS) : High-resolution MS validates molecular ions (e.g., m/z 523.5 [M+1] in ).
• HPLC : Purity >95% is standard, with methods using C18 columns and gradient elution () .

Basic: How is the purity and stability of this compound ensured during storage?

Answer:

• Purity monitoring : Regular HPLC analysis (e.g., 99% purity in ) with UV detection at 254 nm.
• Storage conditions : Lyophilized solids stored at -20°C under inert atmosphere (N$_2$) to prevent hydrolysis or oxidation.
• Stability studies : Accelerated degradation tests under varied pH (1–10) and temperature (25–60°C) to identify degradation pathways (e.g., oxolane ring stability in ) .

Advanced: What strategies address low yields in acylation steps during synthesis?

Answer:
Low yields (e.g., 9% for compound 32 in ) arise from steric hindrance or poor nucleophilicity. Mitigation strategies include:

• Alternative acylating agents : Trifluoroacetic anhydride (TFA) enhances reactivity (e.g., compound 30 in ).
• Microwave-assisted synthesis : Reduces reaction time and improves efficiency (noted in for reaction optimization).
• Catalytic additives : DMAP or HOBt improves coupling efficiency in peptide-like bonds .

Advanced: How do N-9 substituents influence biological activity in purine derivatives?

Answer:
N-9 alkyl/aryl groups modulate lipophilicity and target engagement. For example:

• sec-Butyl (PP17 in ) : Enhances MCF-7 cell apoptosis via G2/M arrest (IC$_{50}$ < 10 µM).
• Oxolan-2-ylmethyl (Target compound) : Improves blood-brain barrier penetration due to oxolane’s polarity (analogous to ’s benzamide derivative).
• SAR guidelines : Bulky groups reduce solubility but increase receptor binding affinity .

Advanced: How can computational methods optimize the synthesis and bioactivity of this compound?

Answer:

• Reaction path search : Quantum mechanics (QM) calculations predict transition states and intermediates (e.g., ICReDD’s approach in ).
• Molecular docking : Identifies binding poses with targets like kinases or GPCRs (e.g., piperazine’s role in ’s xanthene derivative).
• ADMET prediction : Tools like SwissADME assess logP, solubility, and metabolic stability pre-synthesis .

Advanced: How to resolve contradictions in reported bioactivity data for similar analogs?

Answer:
Contradictions (e.g., varying IC$_{50}$ values) may stem from structural nuances. Approaches include:

• Comparative structural analysis : Focus on substituent electronegativity (e.g., 5,6-dimethylpyrimidinyl vs. 4-propoxyphenyl in vs. 2).
• Standardized assays : Use identical cell lines (e.g., MCF-7) and protocols (MTT vs. ATP-luciferase).
• Meta-analysis : Pool data from multiple studies (e.g., and ) to identify trends in substituent effects .

Basic: What in vitro assays are recommended for initial pharmacological screening?

Answer:

• Cytotoxicity : MTT assay on cancer cell lines (e.g., MCF-7, HeLa).
• Cell cycle analysis : Flow cytometry with propidium iodide (e.g., G2/M arrest in ).
• Apoptosis markers : Caspase-3/7 activation (luminescence) and Annexin V staining .

Advanced: What mechanistic studies elucidate the compound’s interaction with biological targets?

Answer:

• Surface plasmon resonance (SPR) : Quantifies binding kinetics to purified proteins (e.g., kinases).
• RNA-seq/proteomics : Identifies downstream pathways (e.g., apoptosis or autophagy).
• Mutagenesis assays : Pinpoint critical residues in target proteins (e.g., piperazine’s role in ’s xanthene derivative) .